Cas no 1260614-71-8 ((R)-tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate
• CAS No: 1260614-71-8
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 1006952
• PubChem ID: 73424811
• Update Time: 2025-04-20

(R)-tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate
• 1260614-71-8
• (R)-TERT-BUTYL2-(2-CYANOACETYL)PYRROLIDINE-1-CARBOXYLATE
• TERT-BUTYL (2R)-2-(2-CYANOACETYL)PYRROLIDINE-1-CARBOXYLATE

• MDL： MFCD11975851
• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14-8-4-5-9(14)10(15)6-7-13/h9H,4-6,8H2,1-3H3/t9-/m1/s1
• InChI Key： MTGZWGYHTWLMSR-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]1C(CC#N)=O)=O

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids